Cas no 2248365-01-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoate
• CAS No: 2248365-01-5
• MF: C₁₆H₁₅N₃O₅
• MW: 329.307403802872
• CID: 6615942
• PubChem ID: 165761551
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6516389
• 2248365-01-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoate

• Inchi： 1S/C16H15N3O5/c1-9(2)14-17-12(23-18-14)7-8-13(20)24-19-15(21)10-5-3-4-6-11(10)16(19)22/h3-6,9H,7-8H2,1-2H3
• InChI Key： MZLHSMUTOJIZRG-UHFFFAOYSA-N
• SMILES： O(C(CCC1=NC(C(C)C)=NO1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 329.10117059g/mol
• Monoisotopic Mass: 329.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoate: A Comprehensive Overview

CAS No. 2248365-01-5 refers to the compound known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoate, a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug design and advanced materials synthesis. The molecule's structure is characterized by a combination of an isoindole ring system and a substituted oxadiazole moiety, which contributes to its distinctive chemical reactivity and physical properties.

The isoindole component of the molecule is a bicyclic structure that plays a crucial role in stabilizing the compound's electronic configuration. The presence of the oxadiazole group further enhances the molecule's versatility by introducing nitrogen atoms into the structure, which can participate in various chemical interactions such as hydrogen bonding and π–π stacking. Recent studies have highlighted the importance of such heterocyclic systems in modulating the physicochemical properties of organic compounds, making them valuable candidates for applications in pharmaceuticals and agrochemicals.

One of the most notable aspects of this compound is its potential as a building block in organic synthesis. The isoindole ring system has been extensively studied for its ability to act as a precursor in the construction of complex molecular architectures. For instance, researchers have demonstrated that isoindole derivatives can be used to synthesize bioactive molecules with anti-inflammatory and anticancer properties. The integration of the oxadiazole group into this framework further expands the scope of possible applications by introducing additional functional groups that can be tailored for specific purposes.

In terms of synthetic methodology, the preparation of this compound involves a multi-step process that typically begins with the synthesis of the isoindole core. This is followed by functionalization to introduce the oxadiazole moiety at specific positions on the molecule. Recent advancements in catalytic asymmetric synthesis have enabled chemists to achieve high levels of enantioselectivity in such reactions, which is critical for producing chiral compounds with desired pharmacological properties.

The compound's physical properties are also worth mentioning. Its melting point and solubility characteristics make it suitable for use in various solvent systems commonly employed in organic synthesis. Additionally, spectroscopic techniques such as NMR and IR have been instrumental in confirming the compound's structure and analyzing its vibrational modes. These studies have provided valuable insights into the molecule's electronic transitions and conformational flexibility.

From an applications perspective, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for developing new drugs targeting specific biological pathways. For example, studies have indicated that certain derivatives of this compound exhibit inhibitory activity against enzymes involved in inflammation and cancer progression. Furthermore, its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and catalysis.

In conclusion, CAS No. 2248365-01-based compounds represent a fascinating class of organic molecules with diverse applications across multiple disciplines. Their unique structural features and versatile functional groups make them invaluable tools for advancing both fundamental research and industrial applications. As ongoing research continues to uncover new properties and uses for these compounds, their significance within the scientific community is likely to grow further.